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Compound of Interest

ethyl (E)-3-ethoxy-2-
Compound Name:
methylacrylate

Cat. No.: B024880

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of ethyl (E)-3-ethoxy-2-methylacrylate (CAS No: 1085699-23-5).[1][2] Adherence to
these guidelines is crucial to ensure personnel safety and maintain the integrity of the
compound.

Hazard Identification and Safety Summary

Ethyl (E)-3-ethoxy-2-methylacrylate is classified as a hazardous substance. The following
table summarizes its GHS classification.

Table 1: GHS Hazard Classification[2][3]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity, )
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling this compound.

Table 2: Recommended Personal Protective Equipment
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Equipment

Specification

Purpose

Eye Protection

Chemical safety goggles or

face shield.

To prevent eye contact and

serious eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact and

irritation.

Body Protection

Laboratory coat.

To protect skin and clothing

from splashes.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a
NIOSH-approved respirator
with an appropriate organic

vapor cartridge.

To prevent inhalation of

harmful vapors.

Handling Procedures

3.1. General Handling

Work in a well-ventilated area, preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground and bond containers and receiving equipment to prevent static discharge.

3.2. Dispensing and Weighing

o Perform all dispensing and weighing operations within a chemical fume hood.
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e Use a disposable weighing boat or paper to avoid contamination of balances.

e Ensure all containers are properly labeled.

Storage Procedures

Proper storage is essential to maintain the stability and quality of ethyl (E)-3-ethoxy-2-

methylacrylate.

Table 3: Storage Conditions

Parameter Recommendation Rationale

To ensure stability and prevent
Temperature 2-8°C .

degradation.
Atmosphere Store in a dry environment. To prevent hydrolysis.

Tightly sealed, original

To prevent contamination and

Container _
container. leakage.
Well-ventilated, cool, and dry o
) ) ) To prevent polymerization and
Location area away from direct sunlight

and heat sources.

degradation.

Incompatible Materials:

Strong acids

Strong bases

Oxidizing agents

Reducing agents

Experimental Protocols

5.1. Spill Response Protocol
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e Evacuate: Immediately evacuate the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth).
For large spills, dike the area to prevent spreading.

o Collection: Collect the absorbed material and spilled substance into a suitable, labeled
container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.
5.2. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.

Diagrams

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4 N

Preparation
Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

(Work in Fume HOO(D

Gather Materials

.
-

J
\

Handling

GispenseANeigh ChemicaD
Gerform ExperimenD

/
4 Waste Disposal i
Collect Waste in
Labeled Container [ Sl e ]
\§ J
4 Storage A
A4
Dispose According to . )
Cnstitutional Protocols) Seal) GO Er Mgty
\§ /) i
Store at 2-8°C in a
Dry, Well-Ventilated Area
Keep Away from
Incompatible Materials
\\§ J

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b024880?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing
Chemical Spill Occurs
Don Spill Response PPE

Contain Spill with
Absorbent Material

Collect Waste
Decontaminate Area
Dispose of Waste Properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1085699-23-5 Cas No. | Ethyl (E)-3-ethoxy-2-methylacrylate | Apollo
[store.apolloscientific.co.uk]

o 2. Ethyl (2E)-3-ethoxy-2-methylprop-2-enoate, Ethyl trans-3-ethoxy-2-methylacrylate |
1085699-23-5 [chemicalbook.com]

o 3. Ethyl (E)-3-ethoxy-2-methylacrylate | C8H1403 | CID 12637823 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Application Notes and Protocols for Ethyl (E)-3-Ethoxy-
2-Methylacrylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024880#handling-and-storage-procedures-for-ethyl-
e-3-ethoxy-2-methylacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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